Methyl 3-{[2-(2,4-dichlorophenoxy)propanoyl]amino}-4-(4-ethylpiperazin-1-yl)benzoate

• Molecular Formula: C23H27Cl2N3O4
• Molecular Weight: 480.4 g/mol
• IUPAC Name: methyl 3-[2-(2,4-dichlorophenoxy)propanoylamino]-4-(4-ethylpiperazin-1-yl)benzoate
• InChI: InChI=1S/C23H27Cl2N3O4/c1-4-27-9-11-28(12-10-27)20-7-5-16(23(30)31-3)13-19(20)26-22(29)15(2)32-21-8-6-17(24)14-18(21)25/h5-8,13-15H,4,9-12H2,1-3H3,(H,26,29)
• InChI Key: XGAGQPVJJXVWGB-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=C(C=C(C=C2)C(=O)OC)NC(=O)C(C)OC3=C(C=C(C=C3)Cl)Cl

Description

Methyl 3-{[2-(2,4-dichlorophenoxy)propanoyl]amino}-4-(4-ethylpiperazin-1-yl)benzoate is a complex organic compound with potential applications in various scientific fields. This compound is characterized by its unique structure, which includes a dichlorophenoxy group, a propanoyl group, an amino group, and an ethylpiperazinyl group attached to a benzoate moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 3-{[2-(2,4-dichlorophenoxy)propanoyl]amino}-4-(4-ethylpiperazin-1-yl)benzoate typically involves multiple steps, including the formation of intermediate compounds. The process begins with the preparation of 2-(2,4-dichlorophenoxy)propanoic acid, which is then converted to its corresponding acid chloride using reagents such as thionyl chloride. This acid chloride is then reacted with 4-(4-ethylpiperazin-1-yl)aniline to form the desired amide linkage. Finally, the benzoate ester is formed through esterification with methanol under acidic conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

Methyl 3-{[2-(2,4-dichlorophenoxy)propanoyl]amino}-4-(4-ethylpiperazin-1-yl)benzoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the reduction of specific functional groups.

Substitution: The compound can participate in nucleophilic substitution reactions, where nucleophiles replace specific groups within the molecule.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) in anhydrous solvents.

Substitution: Nucleophiles such as hydroxide ions (OH⁻) or amines under basic conditions.

Major Products

The major products formed from these reactions depend on the specific functional groups targeted and the reaction conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

Methyl 3-{[2-(2,4-dichlorophenoxy)propanoyl]amino}-4-(4-ethylpiperazin-1-yl)benzoate has diverse applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in organic synthesis and chemical research.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Methyl 3-{[2-(2,4-dichlorophenoxy)propanoyl]amino}-4-(4-ethylpiperazin-1-yl)benzoate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Methyl 3-{[2-(2,4-dichlorophenoxy)propanoyl]amino}-2-thiophenecarboxylate: Shares a similar core structure but with a thiophene ring instead of a benzoate moiety.

Methyl 3-{[2-(2,4-dichlorophenoxy)propanoyl]amino}-4-(4-methylpiperazin-1-yl)benzoate: Similar structure with a methyl group instead of an ethyl group on the piperazine ring.

Uniqueness

Methyl 3-{[2-(2,4-dichlorophenoxy)propanoyl]amino}-4-(4-ethylpiperazin-1-yl)benzoate is unique due to its specific combination of functional groups and structural features, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.